molecular formula C7H10ClNO B8697411 Pyridine, 1-(chloroacetyl)-1,2,3,6-tetrahydro-

Pyridine, 1-(chloroacetyl)-1,2,3,6-tetrahydro-

Cat. No.: B8697411
M. Wt: 159.61 g/mol
InChI Key: JRMADOCZUFEIQK-UHFFFAOYSA-N
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Description

Pyridine, 1-(chloroacetyl)-1,2,3,6-tetrahydro- is a useful research compound. Its molecular formula is C7H10ClNO and its molecular weight is 159.61 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H10ClNO

Molecular Weight

159.61 g/mol

IUPAC Name

2-chloro-1-(3,6-dihydro-2H-pyridin-1-yl)ethanone

InChI

InChI=1S/C7H10ClNO/c8-6-7(10)9-4-2-1-3-5-9/h1-2H,3-6H2

InChI Key

JRMADOCZUFEIQK-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC=C1)C(=O)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1,2,5,6-tetrahydropyridine (41.5 grams; 0.5 mol) and triethylamine (50 grams) in benzene (1 l.) was placed into a 2 l. glass reaction flask equipped with a mechanical stirrer, reflux condenser and addition funnel. Chloroacetyl chloride (56.5 grams; 0.5 mol) was slowly added, with stirring, over a period of about 15 minutes. After the addition was completed stirring was continued for an additional period of about 15 minutes. After this time the reaction mixture was cooled and filtered to remove the triethylamine hydrochloride which had formed. The remaining benzene solution was stripped of solvent to yield a dark colored oil. The oil was then distilled under reduced pressure, to yield 1-(α-chloroacetyl)-1,2,5,6-tetrahydropyridine as a pale yellow oil having a boiling point of 88° to 91° C. at 0.35 mm Hg. pressure, an index of refraction of 1.5224 at 25° C. and having the following elemental analysis as calculated for C7H10ClNO.
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41.5 g
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50 g
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56.5 g
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1 L
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